1-(2,3-Dihydro-benzo[b]thiophen-5-yl)-ethanone

• Molecular Formula: C10H10OS
• Molecular Weight: 178.25 g/mol
• IUPAC Name: 1-(2,3-dihydro-1-benzothiophen-5-yl)ethanone
• InChI: InChI=1S/C10H10OS/c1-7(11)8-2-3-10-9(6-8)4-5-12-10/h2-3,6H,4-5H2,1H3
• InChI Key: XLEUTZYFNVJGGH-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC2=C(C=C1)SCC2

Description

1-(2,3-Dihydro-benzo[b]thiophen-5-yl)-ethanone is a useful research compound. Its molecular formula is C10H10OS and its molecular weight is 178.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2,3-dihydro-benzo[b]thiophene (1.88 g, 13.8 mmol) in methylene chloride (20 mL) at −10° C. was added dropwise a solution of acetyl chloride (1.85 mL, 25.9 mmol) and aluminum chloride (1.84 g, 13.8 mmol) in methylene chloride (20 mL) keeping the temperature below −6° C. during the addition period. After the addition is complete the reaction mixture was stirred for an additional 30 min at −10° C. and then added ice (40 mL) and concentrated hydrochloric acid (6 mL) and extracted with methylene chloride (3×20 mL), dried over magnesium sulfate, filtered and concentrated in vacuo. Purification on an AnaLogix Intelliflash system (80 g column, 10% diethyl ether/hexanes) afforded 1-(2,3-dihydro-benzo[b]thiophen-5-yl)-ethanone (1.93 g, 78%) as a clear colorless oil.